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Compound of Interest

Compound Name: Methylamino-PEG2-acid

Cat. No.: B608983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analytical techniques used for

the characterization of Methylamino-PEG2-acid and its conjugates. This bifunctional linker is a

valuable tool in bioconjugation, enabling the connection of molecules of interest through its

terminal methylamino and carboxylic acid functionalities. Accurate characterization is crucial for

ensuring the quality, purity, and consistency of the resulting conjugates.

Introduction to Methylamino-PEG2-acid
Methylamino-PEG2-acid, systematically named 3-(2-(2-

(methylamino)ethoxy)ethoxy)propanoic acid, is a short-chain polyethylene glycol (PEG)

derivative. Its structure incorporates a secondary amine and a carboxylic acid, making it a

versatile heterobifunctional linker. The PEG spacer enhances the solubility and flexibility of the

resulting conjugates.

Chemical Structure:

Analytical Characterization Workflow
A multi-technique approach is essential for the thorough characterization of Methylamino-
PEG2-acid and its conjugates. The following workflow outlines the recommended analytical

strategy.
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Synthesis & Purification

Characterization

Conjugate Synthesis Purification (e.g., HPLC)

NMR Spectroscopy
(Structure, Purity)

HPLC Analysis
(Purity, Quantification)

Mass Spectrometry
(Molecular Weight)

FTIR Spectroscopy
(Functional Groups)
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Synthesis

Analysis

Methylamino-PEG2-acid +
R-COOH + EDC/NHS

Amide Bond Formation

LC-MS: Confirm MW of Conjugate

Initial Check

HPLC: Assess Purity

If MW is correct

NMR: Confirm Structure

Final_Product

Characterized Conjugate

If pure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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